Cas no 15031-78-4 (2-(4-Pyridyl)-2-propanol)

• Product Name: 2-(4-Pyridyl)-2-propanol
• CAS No: 15031-78-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00071746
• CID: 50002
• PubChem ID: 87575526
• Update Time: 2025-11-02

2-(4-Pyridyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)propan-2-ol
• 2-(4-Pyridyl)-2-propanol
• 1-Methyl-1-(4-pyridyl)ethanol
• 2-(4-Pyridyl)isopropyl Alcohol
• 2-pyridin-4-ylpropan-2-ol
• a,a-diMethyl-4-PyridineMethanol
• 2-(4-pyridyl)propan-2-ol
• PubChem16172
• 4-Pyridyldimethylcarbinol
• Dimethyl-4-pyridylcarbinol
• 2-pyridin-4-yl-2-propanol
• WEQVCDIJDUVSID-UHFFFAOYSA-N
• FCH920491
• 7528AA
• ZB012701
• SY
• GS-5972
• FT-0677869
• SY006264
• SB52231
• 15031-78-4
• AMY20112
• 2-(4-pyridyl)propan-2-ol;2-(4-Pyridyl)-2-propanol
• 4-Pyridinemethanol, alpha,alpha-dimethyl-
• SCHEMBL2554687
• J-008682
• CS-0154619
• P1471
• A809031
• AKOS006346466
• MFCD00071746
• AC-7430
• DTXSID00404483
• XH0627
• DB-013927

• MDL： MFCD00071746
• Inchi： 1S/C8H11NO/c1-8(2,10)7-3-5-9-6-4-7/h3-6,10H,1-2H3
• InChI Key： WEQVCDIJDUVSID-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 136°C(lit.)
• Boiling Point: 140°C/3mmHg(lit.)
• Flash Point: 106.7℃
• PSA: 33.12000
• LogP: 1.30900
• Solubility: Not determined

2-(4-Pyridyl)-2-propanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(4-Pyridyl)-2-propanol

Comprehensive Overview of 2-(4-Pyridyl)-2-propanol (CAS No. 15031-78-4): Properties, Applications, and Market Insights

2-(4-Pyridyl)-2-propanol (CAS No. 15031-78-4) is a versatile organic compound with a pyridine core and a hydroxyl-functionalized side chain. This compound has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis due to its unique structural features. As researchers increasingly explore heterocyclic building blocks for drug discovery, compounds like 2-(4-Pyridyl)-2-propanol have become crucial intermediates in modern organic chemistry.

The molecular structure of 2-(4-Pyridyl)-2-propanol combines the aromatic character of pyridine with the reactivity of a secondary alcohol. This dual functionality makes it particularly valuable for creating pharmaceutical intermediates and chiral auxiliaries. Recent studies highlight its potential in developing kinase inhibitors, a hot topic in cancer research, where pyridine derivatives show remarkable biological activity.

From a synthetic chemistry perspective, 2-(4-Pyridyl)-2-propanol serves as an excellent precursor for various organocatalysts and ligand systems. Its ability to coordinate with transition metals has made it valuable in asymmetric synthesis, answering the growing demand for enantioselective catalysts in the pharmaceutical industry. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

The global market for pyridine derivatives like 2-(4-Pyridyl)-2-propanol has shown steady growth, driven by increasing R&D investments in life sciences. Market analysts note particular interest from manufacturers of specialty chemicals and fine chemicals, with Asia-Pacific emerging as a key production hub. Recent supply chain optimizations have improved availability of this compound, addressing previous concerns about chemical sourcing reliability.

In material science applications, researchers are exploring 2-(4-Pyridyl)-2-propanol as a building block for functional polymers and coordination networks. Its ability to form hydrogen bonds and coordinate with metal ions makes it attractive for designing smart materials with responsive properties. These developments align with current trends in advanced material design and molecular engineering.

Quality control standards for 2-(4-Pyridyl)-2-propanol have become more stringent, with analytical methods now including advanced techniques like HPLC-MS and NMR spectroscopy. This reflects the pharmaceutical industry's emphasis on chemical purity and batch-to-batch consistency. Suppliers now typically provide comprehensive analytical data sheets, responding to customer demands for transparent chemical characterization.

Environmental considerations have also shaped recent developments with 2-(4-Pyridyl)-2-propanol. Green chemistry initiatives have led to improved synthetic routes with better atom economy and reduced waste generation. These advancements address growing concerns about sustainable chemical production while maintaining cost-effectiveness - a balance many manufacturers seek to achieve.

The compound's stability profile makes it suitable for various storage conditions, though best practices recommend protection from moisture and extreme temperatures. Proper handling procedures ensure safety while maintaining the material's integrity, important considerations for laboratory and industrial users alike. These practical aspects often appear in chemical handling FAQs from procurement specialists.

Looking forward, 2-(4-Pyridyl)-2-propanol is poised to maintain its relevance in chemical research. Its applications in developing bioactive molecules and functional materials continue to expand, supported by ongoing publications in peer-reviewed journals. The compound represents an excellent example of how specialty heterocycles contribute to advancements across multiple scientific disciplines.

For researchers considering 2-(4-Pyridyl)-2-propanol for their projects, numerous synthetic protocols and application examples are available in the literature. The compound's well-characterized properties and established handling procedures make it accessible for both academic and industrial applications. As the chemical industry evolves, compounds like this will undoubtedly play crucial roles in developing next-generation scientific solutions and technological innovations.